Cas no 2228727-34-0 (2-methoxy-6-(piperidin-3-yloxy)phenol)

• Product Name: 2-methoxy-6-(piperidin-3-yloxy)phenol
• CAS No: 2228727-34-0
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5903717
• PubChem ID: 165781964
• Update Time: 2025-08-04

2-methoxy-6-(piperidin-3-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-6-(piperidin-3-yloxy)phenol
• EN300-1795912
• 2228727-34-0

• Inchi： 1S/C12H17NO3/c1-15-10-5-2-6-11(12(10)14)16-9-4-3-7-13-8-9/h2,5-6,9,13-14H,3-4,7-8H2,1H3
• InChI Key： ZIXXGTMFSPHGDQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1O)OC)C1CNCCC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.7Ų

Additional information on 2-methoxy-6-(piperidin-3-yloxy)phenol

Comprehensive Overview of 2-methoxy-6-(piperidin-3-yloxy)phenol (CAS No. 2228727-34-0): Properties, Applications, and Research Insights

2-methoxy-6-(piperidin-3-yloxy)phenol (CAS No. 2228727-34-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound combines a phenolic core with a piperidine moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various biological targets. The presence of both methoxy and hydroxyl groups enhances its solubility and reactivity, which are critical for optimizing drug-like properties.

In recent years, the demand for piperidine derivatives like 2-methoxy-6-(piperidin-3-yloxy)phenol has surged, driven by their applications in central nervous system (CNS) drug development. This compound’s structural similarity to known neuromodulators has led to investigations into its potential for treating neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. Additionally, its antioxidant properties have sparked interest in cosmetic and nutraceutical industries, where oxidative stress mitigation is a key focus. These applications align with current trends in precision medicine and personalized healthcare, making it a hot topic in scientific literature.

The synthesis of 2-methoxy-6-(piperidin-3-yloxy)phenol typically involves multi-step organic reactions, including etherification and selective protection-deprotection strategies. Advanced techniques like HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. Researchers emphasize the importance of green chemistry principles in its production, reflecting broader industry shifts toward sustainable practices. This compound’s logP and pKa values further highlight its suitability for drug formulation, as they influence bioavailability and metabolic stability.

From a commercial perspective, CAS No. 2228727-34-0 is often listed by specialty chemical suppliers catering to pharmaceutical R&D and academic laboratories. Its pricing and availability are influenced by factors like scale-up challenges and regulatory compliance. As the scientific community explores its structure-activity relationships (SAR), patents and publications referencing this compound continue to grow, underscoring its potential in intellectual property-driven markets. For instance, its analogs have been studied in kinase inhibition and GPCR modulation, areas dominating modern drug discovery pipelines.

Looking ahead, 2-methoxy-6-(piperidin-3-yloxy)phenol exemplifies the intersection of medicinal chemistry and translational research. Its adaptability to high-throughput screening platforms and compatibility with combinatorial chemistry techniques position it as a valuable tool for identifying novel therapeutics. As interest in small-molecule probes and targeted therapies expands, this compound’s role in advancing biomarker discovery and disease mechanisms will likely grow, solidifying its relevance in both industrial and academic settings.